Cas no 2034611-62-4 (3-(dimethylamino)-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}benzamide)

• Product Name: 3-(dimethylamino)-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}benzamide
• CAS No: 2034611-62-4
• MF: C₁₈H₁₈N₄O₂
• MW: 322.361123561859
• CID: 5939959
• PubChem ID: 119106271
• Update Time: 2025-10-28

3-(dimethylamino)-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}benzamide
• 3-(dimethylamino)-N-[[3-(furan-3-yl)pyrazin-2-yl]methyl]benzamide
• 3-(dimethylamino)-N-((3-(furan-3-yl)pyrazin-2-yl)methyl)benzamide
• 2034611-62-4
• AKOS026705606
• F6574-0048
• 3-(dimethylamino)-N-{[3-(furan-3-yl)pyrazin-2-yl]methyl}benzamide

• Inchi： 1S/C18H18N4O2/c1-22(2)15-5-3-4-13(10-15)18(23)21-11-16-17(20-8-7-19-16)14-6-9-24-12-14/h3-10,12H,11H2,1-2H3,(H,21,23)
• InChI Key： DCTJBMMUMQMGBL-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1C(CNC(C2=CC=CC(=C2)N(C)C)=O)=NC=CN=1

Computed Properties

• Exact Mass: 322.14297583g/mol
• Monoisotopic Mass: 322.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.3Ų

Additional information on 3-(dimethylamino)-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}benzamide

3-(Dimethylamino)-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}benzamide: A Comprehensive Overview

The compound 3-(dimethylamino)-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}benzamide, identified by the CAS number 2034611-62-4, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a benzamide moiety, a dimethylamino group, and a furan-containing pyrazine ring. The integration of these functional groups makes it a unique candidate for exploring novel chemical reactions and biological activities.

Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecules. The synthesis of 3-(dimethylamino)-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}benzamide involves multi-step reactions, including nucleophilic substitutions, coupling reactions, and cyclizations. These methods have been optimized to achieve high yields and excellent purity, ensuring the compound's reliability for further studies.

In terms of pharmacological applications, this compound has shown promising results in preliminary assays. The presence of the dimethylamino group imparts basicity, which can enhance bioavailability and interaction with biological targets. Additionally, the furan ring within the pyrazine structure contributes to aromaticity and potential π–π interactions, making it an attractive scaffold for drug design. Recent studies have highlighted its potential as a modulator of key enzymes and receptors involved in neurodegenerative diseases and cancer.

The structural uniqueness of 3-(dimethylamino)-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}benzamide also makes it a valuable tool in material science. Its ability to form supramolecular assemblies through non-covalent interactions has been explored for applications in self-healing materials and stimuli-responsive systems. Furthermore, its electronic properties make it a candidate for organic electronics, particularly in the development of new semiconducting materials.

From an environmental perspective, the synthesis and application of this compound are being evaluated for their sustainability. Researchers are investigating greener synthetic pathways that minimize waste and energy consumption. These efforts align with the growing demand for eco-friendly chemical processes in the pharmaceutical and materials industries.

In conclusion, 3-(dimethylamino)-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}benzamide represents a cutting-edge molecule with diverse applications across chemistry, pharmacology, and materials science. Its complex structure provides a rich platform for further research, while its functional groups offer unique opportunities for innovation. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of modern chemical discovery.